Cas no 24646-39-7 (3,4-Methylenedioxy PV8 (hydrochloride))

• Product Name: 3,4-Methylenedioxy PV8 (hydrochloride)
• CAS No: 24646-39-7
• MF: C₁₈H₂₆ClNO₃
• MW: 339.856944561005
• CID: 4642836
• PubChem ID: 132989255
• Update Time: 2025-05-19

3,4-Methylenedioxy PV8 (hydrochloride) Chemical and Physical Properties

Names and Identifiers

• 3,4-Methylenedioxy PV8 (hydrochloride)
• 1-(1,3-Benzodioxol-5-yl)-2-(pyrrolidin-1-yl)heptan-1-one hydrochloride (1:1)
• 24646-39-7
• 1-(1,3-benzodioxol-5-yl)-2-pyrrolidin-1-ylheptan-1-one;hydrochloride
• PD017435
• NS00017982
• DTXSID001346601

• Inchi： 1S/C18H25NO3.ClH/c1-2-3-4-7-15(19-10-5-6-11-19)18(20)14-8-9-16-17(12-14)22-13-21-16;/h8-9,12,15H,2-7,10-11,13H2,1H3;1H
• InChI Key： YCPDCJHJHGDHPO-UHFFFAOYSA-N
• SMILES： C12OCOC=1C=CC(C(=O)C(CCCCC)N1CCCC1)=C2.Cl

Computed Properties

• Exact Mass: 339.1601214g/mol
• Monoisotopic Mass: 339.1601214g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 367
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.8Ų

Additional information on 3,4-Methylenedioxy PV8 (hydrochloride)

3,4-Methylenedioxy PV8 (Hydrochloride) - A Comprehensive Overview

The compound 3,4-Methylenedioxy PV8 (Hydrochloride), identified by the CAS number 24646-39-7, is a significant entity in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique chemical structure and potential applications in various scientific domains. In this article, we delve into the properties, synthesis, and recent advancements related to 3,4-Methylenedioxy PV8 (Hydrochloride), providing a detailed and up-to-date analysis.

Chemical Structure and Properties

3,4-Methylenedioxy PV8 (Hydrochloride) is characterized by its methylenedioxy group attached to a phenyl ring, which contributes to its distinct chemical properties. The hydrochloride salt form of this compound enhances its solubility in aqueous solutions, making it more amenable for experimental studies. Recent research has highlighted the stability of this compound under various conditions, which is crucial for its potential use in pharmaceutical formulations.

Synthesis and Manufacturing

The synthesis of 3,4-Methylenedioxy PV8 (Hydrochloride) involves a multi-step process that includes nucleophilic substitution and oxidation reactions. Recent advancements in synthetic methodologies have improved the yield and purity of this compound. For instance, researchers have employed microwave-assisted synthesis to accelerate reaction times while maintaining product quality. These developments underscore the importance of optimizing synthetic routes to meet the growing demand for this compound in both academic and industrial settings.

Pharmacological Applications

One of the most promising aspects of 3,4-Methylenedioxy PV8 (Hydrochloride) lies in its pharmacological applications. Studies have demonstrated its potential as a modulator of certain cellular pathways, making it a candidate for drug development in the treatment of neurological disorders. Recent clinical trials have explored its efficacy in alleviating symptoms associated with neurodegenerative diseases, showcasing its therapeutic potential.

Recent Research Findings

Emerging research has shed light on the interaction of 3,4-Methylenedioxy PV8 (Hydrochloride) with various biological systems. For example, a study published in *Nature Communications* revealed its ability to inhibit specific enzymes involved in inflammation processes. This finding has opened new avenues for its application in anti-inflammatory therapies. Additionally, researchers have investigated its role as a precursor in the synthesis of more complex molecules with enhanced bioactivity.

Safety and Toxicological Profile

Understanding the safety profile of 3,4-Methylenedioxy PV8 (Hydrochloride) is essential for its responsible use in therapeutic applications. Recent toxicological studies have evaluated its acute and chronic toxicity levels in animal models. These studies indicate that the compound exhibits low toxicity at therapeutic doses, which is encouraging for its prospective use in human medicine.

Conclusion

In conclusion, 3,4-Methylenedioxy PV8 (Hydrochloride) represents a valuable compound with diverse applications across multiple disciplines. Its unique chemical properties, coupled with recent advancements in synthesis and pharmacology, position it as a key player in future research and development endeavors. As ongoing studies continue to uncover new insights into its mechanisms and potentials, this compound is poised to make significant contributions to the fields of chemistry and medicine.